Isotachysterol 3

Description

Isotachysterol 3 is a chemical compound with the molecular formula C27H44O . It is known as an analog of 1,25-dihydroxyvitamin D3, which is the active form of vitamin D . Isotachysterol 3 has the ability to stimulate intestinal calcium transport and enhance bone calcium mobilization, particularly in conditions where renal function is compromised . It is also identified by the Chemical Abstracts Service (CAS) number 22350-43-2 .

This compound is characterized by its role as an impurity in the preparation of vitamin D3. Isotachysterol 3 can be synthesized through the acid-catalyzed isomerization of vitamin D3, a process that rearranges its molecular structure. Despite lacking the 1-hydroxyl group, Isotachysterol 3 can still bind to the vitamin D receptor (VDR) to some extent, allowing it to mimic some of vitamin D3's effects, such as stimulating intestinal calcium transport and bone calcium mobilization in rats.

Isotachysterol 3 shares structural and functional similarities with other compounds related to vitamin D metabolism and is significant in maintaining calcium homeostasis. For instance, it has been shown to effectively stimulate intestinal absorption of calcium and promote mobilization of calcium from bones . Its effects are particularly relevant in conditions where vitamin D metabolism is altered or impaired, presenting opportunities for further exploration within the fields of nutritional biochemistry and pharmacology.

• CAS No.: 22350-43-2
• Product Name: Isotachysterol 3
• Molecular Formula: C27H44O
• Molecular Weight: 384.6 g/mol
• IUPAC Name: (1S)-3-[(E)-2-[(1R,7aR)-7a-methyl-1-[(2R)-6-methylheptan-2-yl]-1,2,3,5,6,7-hexahydroinden-4-yl]ethenyl]-4-methylcyclohex-3-en-1-ol
• Standard InChI: InChI=1S/C27H44O/c1-19(2)8-6-9-21(4)25-15-16-26-22(10-7-17-27(25,26)5)12-13-23-18-24(28)14-11-20(23)3/h12-13,19,21,24-25,28H,6-11,14-18H2,1-5H3/b13-12+/t21-,24+,25-,27-/m1/s1
• Standard InChIKey: ZPZNWLRQHDLNNV-QVEMQNNUSA-N
• SMILES: CC1=C(CC(CC1)O)C=CC2=C3CCC(C3(CCC2)C)C(C)CCCC(C)C
• Canonical SMILES: CC1=C(CC(CC1)O)C=CC2=C3CCC(C3(CCC2)C)C(C)CCCC(C)C
• Appearance: White to Off-White Solid
• Purity: > 95%
• Synonyms: iso-Tachysterol 3; Isotachysterol 3; (3β,6E)-9,10-Secocholesta-5(10),6,8(14)-trien-3-ol; (E)-9,10-Secocholesta-5(10),6,8(14)-trien-3β-ol; (1S)-3-[(E)-2-[(1R,7aR)-7a-methyl-1-[(2R)-6-methylheptan-2-yl]-1,2,3,5,6,7-hexahydroinden-4-yl]ethenyl]-4-methylcyclohex-3-en-1-ol
• PubChem Compound: 5283714
• Last Modified: Aug 15 2023